Cas no 1353960-74-3 (4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353960-74-3
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2157221
• Update Time: 2025-06-11

4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-((2-amino-N-ethylacetamido)methyl)piperidine-1-carboxylate
• AM93050
• 4-{[(2-Aminoacetyl)ethylamino]methyl}piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-2-20(17(22)12-19)13-15-8-10-21(11-9-15)18(23)24-14-16-6-4-3-5-7-16/h3-7,15H,2,8-14,19H2,1H3
• InChI Key： AFXLMVJKLZNEJR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CN(C(CN)=O)CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 402
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Introduction to 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353960-74-3)

4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, identified by its CAS number 1353960-74-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, an acetylamino group, and a benzyl ester moiety, which contribute to its unique chemical properties and reactivity.

The< strong>4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester molecule exhibits a high degree of structural complexity, which makes it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its piperidine core is a common scaffold in drug design, known for its ability to interact with biological targets in a variety of ways. The presence of multiple functional groups on the molecule allows for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in piperidine derivatives due to their potential applications in the treatment of various diseases. The< strong>4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester has been studied for its possible role in inhibiting certain enzymes and receptors that are involved in pathological processes. For instance, research has suggested that this compound may have inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases.

The benzyl ester group in the molecule is particularly noteworthy, as it can be hydrolyzed under specific conditions to yield a free carboxylic acid group. This transformation can be exploited in synthetic chemistry to introduce additional functionality or to facilitate further derivatization. The< strong>4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester thus serves as a versatile building block for the development of new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, suggesting its potential as a lead compound for drug discovery. These studies have been complemented by experimental investigations, which have provided insights into the mechanism of action of this molecule.

The synthesis of< strong>4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperidine core, followed by the introduction of the amino and acetylamino groups. The final step involves the addition of the benzyl ester moiety, which is achieved through an esterification reaction. This synthetic route highlights the importance of< strong>4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester as a key intermediate in pharmaceutical manufacturing.

In conclusion, 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353960-74-3) is a compound of great interest in medicinal chemistry due to its structural complexity and potential therapeutic applications. Its role as an intermediate in drug synthesis and its interactions with biological targets make it a valuable asset in the development of new pharmaceutical agents. As research continues to uncover new uses for this compound, its importance in the field of pharmaceutical chemistry is likely to grow.